Cas no 1216202-07-1 (1-Chloro-5,7-dimethoxyisoquinoline)

• Product Name: 1-Chloro-5,7-dimethoxyisoquinoline
• CAS No: 1216202-07-1
• MF: C₁₁H₁₀ClNO₂
• MW: 223.655601978302
• MDL: MFCD14551132
• CID: 2156107
• Update Time: 2025-10-28

1-Chloro-5,7-dimethoxyisoquinoline Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-5,7-dimethoxyisoquinoline
• tert-butyl(2-(1-(hydroxymethyl)cyclohexyl)ethyl)carbamate

• MDL： MFCD14551132
• Inchi： 1S/C11H10ClNO2/c1-14-7-5-9-8(10(6-7)15-2)3-4-13-11(9)12/h3-6H,1-2H3
• InChI Key： YBGITNZIHLQWBX-UHFFFAOYSA-N
• SMILES： ClC1C2C=C(C=C(C=2C=CN=1)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• Topological Polar Surface Area: 31.4

Additional information on 1-Chloro-5,7-dimethoxyisoquinoline

1-Chloro-5,7-dimethoxyisoquinoline (CAS 1216202-07-1): A Comprehensive Guide to Its Properties and Applications

1-Chloro-5,7-dimethoxyisoquinoline (CAS 1216202-07-1) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and organic chemistry research. This isoquinoline derivative features a unique molecular structure with chlorine and methoxy functional groups at positions 1, 5, and 7, respectively. Its chemical formula C11H10ClNO2 and molecular weight of 223.66 g/mol make it an interesting subject for synthetic chemists and material scientists alike.

The growing interest in 1-Chloro-5,7-dimethoxyisoquinoline synthesis reflects the broader trend in medicinal chemistry toward developing novel nitrogen-containing heterocycles. Recent studies highlight its potential as a building block for pharmaceutical intermediates, particularly in the development of central nervous system (CNS) targeting compounds. Researchers are particularly interested in its structure-activity relationships, as the methoxy substitutions may influence biological activity through electronic and steric effects.

From a physicochemical properties perspective, this compound typically appears as a white to off-white crystalline powder with moderate solubility in common organic solvents like dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). Its melting point ranges between 120-125°C, and it demonstrates stability under standard laboratory conditions. These characteristics make 1-Chloro-5,7-dimethoxyisoquinoline particularly suitable for various organic synthesis applications and medicinal chemistry research.

The synthetic routes to 1-Chloro-5,7-dimethoxyisoquinoline typically involve multi-step procedures starting from commercially available precursors. Modern approaches often employ palladium-catalyzed cross-coupling reactions or microwave-assisted synthesis to improve yields and reduce reaction times. Recent advancements in green chemistry have also led to the development of more environmentally friendly protocols for its production, addressing the growing demand for sustainable chemical synthesis methods.

In pharmaceutical research, this compound serves as a valuable scaffold for developing potential therapeutic agents. Its structural features are particularly relevant to current investigations into neuroprotective agents and enzyme inhibitors. The presence of both electron-donating (methoxy) and electron-withdrawing (chloro) groups creates interesting electronic properties that can be exploited in drug design and molecular recognition studies.

The analytical characterization of 1-Chloro-5,7-dimethoxyisoquinoline typically involves nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC). These techniques confirm the compound's purity and structural integrity, which are crucial for research applications. Recent publications have described novel analytical methods for detecting and quantifying this compound in complex matrices, reflecting its growing importance in chemical research.

From a commercial perspective, the market for specialty isoquinoline derivatives like 1-Chloro-5,7-dimethoxyisoquinoline has shown steady growth, driven by increasing R&D activities in pharmaceutical and agrochemical sectors. Suppliers typically offer this compound in research quantities (milligram to gram scale) with >95% purity, catering to the needs of academic and industrial laboratories. The global chemical market trends suggest rising demand for such fine chemicals as building blocks in drug discovery programs.

Handling and storage recommendations for 1-Chloro-5,7-dimethoxyisoquinoline include keeping the compound in a cool, dry place away from direct sunlight. Standard laboratory safety practices should be followed when working with this material, including the use of appropriate personal protective equipment. While not classified as hazardous under normal conditions, proper chemical safety protocols should always be observed in laboratory settings.

Future research directions for 1-Chloro-5,7-dimethoxyisoquinoline may explore its potential in material science applications, particularly in the development of organic electronic materials or coordination chemistry. The compound's aromatic system and functional group arrangement make it an interesting candidate for designing novel molecular materials with specific optical or electronic properties. These potential applications align well with current scientific trends toward functional materials development.

For researchers seeking 1-Chloro-5,7-dimethoxyisoquinoline suppliers, it's important to verify the compound's purity through appropriate analytical certificates. Many chemical manufacturers now provide detailed technical data sheets and certificates of analysis to ensure product quality. The compound's CAS number (1216202-07-1) serves as a unique identifier for precise sourcing and regulatory compliance purposes in global markets.